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Compound of Interest

Compound Name: NSC-217913

CAS No.: 79100-27-9

Cat. No.: B15572795

Get Quote

This document provides essential safety and logistical information for the handling and disposal

of NSC-217913, identified as Tin(IV) chloride. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Hazard Identification and Immediate Precautions
NSC-217913 is a corrosive substance that requires careful handling to prevent severe injury

and environmental harm. The primary hazards associated with this chemical are:

Corrosive Effects: Causes severe skin burns and serious eye damage.[1]

Respiratory Irritation: May cause respiratory irritation upon inhalation of mists or vapors.[1]

Aquatic Toxicity: Harmful to aquatic life with long-lasting effects.[1]

Material is extremely destructive to the tissue of the mucous membranes and upper respiratory

tract, eyes, and skin.[1] Inhalation of high concentrations can lead to coughing, chest pain, and

breathing difficulties.[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling NSC-217913 to

minimize exposure and ensure personal safety.

PPE Category Specification

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile,

neoprene), a lab coat, and other protective

clothing.[1]

Respiratory Protection

Use in a well-ventilated area or with local

exhaust ventilation. In case of insufficient

ventilation, wear a suitable respirator. For

emergencies or in areas with high vapor

concentrations, a self-contained breathing

apparatus is required.[1]

Safe Handling and Operational Procedures
Adherence to the following step-by-step procedures is crucial for the safe handling of NSC-
217913.

3.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly closed when not in use.

Ensure all personnel are aware of the storage location and the associated hazards.[2]

3.2. Handling and Use:

Work in a designated area, preferably within a chemical fume hood.
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Avoid breathing mists or vapors.[1]

Prevent contact with skin, eyes, and clothing.

Wash hands and skin thoroughly after handling the substance.[1]

Do not eat, drink, or smoke in the handling area.[2]

3.3. Spill Response:

In case of a spill, evacuate the area immediately.

Wear the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
Proper disposal of NSC-217913 is critical to prevent environmental contamination.

Waste Collection: Collect all waste material, including contaminated PPE and spill cleanup

materials, in a designated and properly labeled hazardous waste container.

Environmental Precautions: Avoid release to the environment.[1] Prevent the substance from

entering drains, surface water, or groundwater systems.[1]

Disposal Method: Dispose of the waste material in accordance with local, state, and federal

regulations for hazardous chemical waste. Contact a licensed professional waste disposal

service for final disposal.

Physical and Chemical Properties
The following table summarizes key physical and chemical properties of NSC-217913.
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Property Value

Melting Point -33 °C (-27.4 °F)

Boiling Point 114 °C (237.2 °F)

Density 2.226 g/cm³ at 25 °C (77 °F)

Chemical Stability Stable under standard ambient conditions.[1]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for safely handling NSC-217913, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Protocol for NSC-
217913 (Tin(IV) Chloride)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572795/docs#comprehensive-safety-and-handling-
protocol-for-nsc-217913-tin-iv-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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